6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol

• IUPAC Name: 4-[1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H22N6O/c1-11-8-17-16(20-15(11)21(2)3)22-6-4-5-12(9-22)13-7-14(23)19-10-18-13/h7-8,10,12H,4-6,9H2,1-3H3,(H,18,19,23)
• InChI Key: SEFRWTAQLOSXMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N(C)C)N2CCCC(C2)C3=CC(=O)NC=N3
• Molecular Formula: C16H22N6O
• Molecular Weight: 314.39 g/mol

Description

6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol, also known as DMAPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol involves the inhibition of various enzymes, including protein kinases. This compound binds to the ATP-binding site of protein kinases, preventing the transfer of phosphate groups and inhibiting their activity. This results in the disruption of signal transduction pathways, which can lead to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have potent inhibitory effects on various enzymes, including protein kinases, which play a crucial role in signal transduction pathways. This compound has also been shown to have potential anticancer properties, as it can induce apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory properties, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol has several advantages for use in lab experiments. It has a high potency and selectivity for protein kinases, making it an ideal tool for studying signal transduction pathways. This compound is also relatively easy to synthesize, making it readily available for use in lab experiments. However, this compound has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol. One potential direction is the development of this compound as a potential anticancer drug. Further studies are needed to determine the efficacy and safety of this compound in preclinical and clinical trials. Another potential direction is the study of the mechanism of action of this compound in signal transduction pathways. This could lead to the development of new drugs that target these pathways for the treatment of various diseases. Additionally, the study of this compound could lead to the development of new tools for studying protein kinases and other enzymes involved in signal transduction pathways.

Synthesis Methods

6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 4-(dimethylamino)-5-methylpyrimidin-2-amine with 3-(piperidin-3-yl)prop-2-en-1-ol in the presence of a catalyst. The resulting product is then further reacted with pyrimidine-4-carboxylic acid to yield this compound.

Scientific Research Applications

6-{1-[4-(dimethylamino)-5-methylpyrimidin-2-yl]piperidin-3-yl}pyrimidin-4-ol has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. This compound has been shown to have potent inhibitory effects on various enzymes, including protein kinases, which play a crucial role in signal transduction pathways. This compound has also been shown to have potential anticancer properties, as it can induce apoptosis in cancer cells.